methyl 4-{1-[(2-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• IUPAC Name: methyl 4-[[1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H17FN2O4/c1-28-21(27)14-6-9-17(10-7-14)23-20(26)16-8-11-19(25)24(13-16)12-15-4-2-3-5-18(15)22/h2-11,13H,12H2,1H3,(H,23,26)
• InChI Key: OQVIZFTWPPBOII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3F
• Molecular Formula: C21H17FN2O4
• Molecular Weight: 380.4 g/mol
• CAS No.: 946363-05-9

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a carboxylate ester group (-COOCH3), a pyridine ring, and a fluorophenyl group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the pyridine ring and the various functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amide group could participate in condensation or hydrolysis reactions, while the ester group could undergo reactions such as saponification or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

2-F-Methyl-4-amidobenzoic acid has been studied for its potential applications in scientific research. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators such as prostaglandins. In addition, it has been found to have antifungal and antibacterial properties, making it a potential candidate for use in the treatment of infectious diseases. Finally, it has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of certain types of cancer cells.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

The exact mode of action of this compound is currently unknown

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, and antioxidant activities . This suggests that this compound could potentially affect multiple biochemical pathways.

Result of Action

Similar compounds have been found to exhibit a range of biological activities , suggesting that this compound could potentially have diverse effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

2-F-Methyl-4-amidobenzoic acid is a useful compound for lab experiments due to its ability to inhibit the production of pro-inflammatory mediators and its potential applications in cancer research. However, there are some limitations to its use in lab experiments. For example, it is not known to be very stable in solution and can degrade quickly. In addition, it may be difficult to obtain in large quantities due to its synthetic nature.

Future Directions

There are a number of potential future directions for the use of 2-F-Methyl-4-amidobenzoic acid. For example, further research could be conducted to explore its potential applications in cancer research and to develop more efficient synthesis methods. In addition, further research could be conducted to explore its potential applications in the treatment of infectious diseases and to develop more effective methods of delivery. Finally, further research could be conducted to explore its potential applications in other areas of medical and scientific research.

Synthesis Methods

2-F-Methyl-4-amidobenzoic acid is synthesized through a multi-step process that involves the reaction of 2-fluorophenylmethyl bromide with 6-oxo-1,6-dihydropyridine-3-carboxylic acid. This reaction is catalyzed by a base, such as sodium hydroxide, and yields the desired product in a high yield. Other methods of synthesis have also been developed, such as the use of pyridine-3-carboxylic acid and a palladium-catalyzed cross-coupling reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential health effects. Proper handling and disposal procedures should be followed to minimize risk.